Cas no 2376325-28-7 (2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine)

2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine structure

2376325-28-7 structure

Product Name:2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine

CAS No:2376325-28-7

MF:C₉H₁₀F₃NO

MW:205.17701292038

CID:6625214

Update Time:2024-01-19

2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

- 2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine
- Inchi： 1S/C9H10F3NO/c1-14-5-6-3-2-4-7(8(6)13)9(10,11)12/h2-4H,5,13H2,1H3
- InChI Key： QMOUTRINKBQONL-UHFFFAOYSA-N
- SMILES： C1(N)=C(C(F)(F)F)C=CC=C1COC

Experimental Properties

Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 222.9±35.0 °C(Predicted)
pka: 0.93±0.14(Predicted)

2-(Methoxymethyl)-6-(trifluoromethyl)benzenamine Production Method

Production Method 1

88301-96-6

2376325-28-7

88301-98-8

Reaction Conditions

1.1 Reagents: Sodium periodate Solvents: Methanol , Water ; 1 h, 0 °C; 4 h, 0 °C
2.1 Reagents: Hydrochloric acid Solvents: 1,2-Dichloroethane ; 50 min, 50 °C
3.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ; 30 min, rt; overnight, rt
3.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, rt

Reference

Synthesis, sciatic nerve block activity evaluation and molecular docking of fluoro-substituted lidocaine analogs as local anesthetic agents

Li, Wen; et al, Medicinal Chemistry Research, 2019, 28(10), 1783-1795

Production Method 2

88301-74-0

2376325-28-7

88301-98-8

Reaction Conditions

1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ; 30 min, rt; overnight, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, rt

Reference

Synthesis, sciatic nerve block activity evaluation and molecular docking of fluoro-substituted lidocaine analogs as local anesthetic agents

Li, Wen; et al, Medicinal Chemistry Research, 2019, 28(10), 1783-1795

Production Method 3

88301-75-1

2376325-28-7

88301-98-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,2-Dichloroethane ; 50 min, 50 °C
2.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol ; 30 min, rt; overnight, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9, rt

Reference

Synthesis, sciatic nerve block activity evaluation and molecular docking of fluoro-substituted lidocaine analogs as local anesthetic agents

Li, Wen; et al, Medicinal Chemistry Research, 2019, 28(10), 1783-1795